Cas no 1524757-30-9 (3-(1-benzyl-1H-pyrazol-4-yl)morpholine)
3-(1-benzyl-1H-pyrazol-4-yl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- 3-(1-benzyl-1H-pyrazol-4-yl)morpholine
- 1524757-30-9
- EN300-1879176
-
- Inchi: 1S/C14H17N3O/c1-2-4-12(5-3-1)9-17-10-13(8-16-17)14-11-18-7-6-15-14/h1-5,8,10,14-15H,6-7,9,11H2
- InChI Key: DKMRVPZLTDBFOP-UHFFFAOYSA-N
- SMILES: O1CCNC(C2C=NN(CC3C=CC=CC=3)C=2)C1
Computed Properties
- Exact Mass: 243.137162174g/mol
- Monoisotopic Mass: 243.137162174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 39.1Ų
3-(1-benzyl-1H-pyrazol-4-yl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1879176-0.05g |
3-(1-benzyl-1H-pyrazol-4-yl)morpholine |
1524757-30-9 | 0.05g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1879176-0.1g |
3-(1-benzyl-1H-pyrazol-4-yl)morpholine |
1524757-30-9 | 0.1g |
$1183.0 | 2023-09-18 | ||
| Enamine | EN300-1879176-0.25g |
3-(1-benzyl-1H-pyrazol-4-yl)morpholine |
1524757-30-9 | 0.25g |
$1235.0 | 2023-09-18 | ||
| Enamine | EN300-1879176-0.5g |
3-(1-benzyl-1H-pyrazol-4-yl)morpholine |
1524757-30-9 | 0.5g |
$1289.0 | 2023-09-18 | ||
| Enamine | EN300-1879176-1.0g |
3-(1-benzyl-1H-pyrazol-4-yl)morpholine |
1524757-30-9 | 1g |
$1701.0 | 2023-05-26 | ||
| Enamine | EN300-1879176-2.5g |
3-(1-benzyl-1H-pyrazol-4-yl)morpholine |
1524757-30-9 | 2.5g |
$2631.0 | 2023-09-18 | ||
| Enamine | EN300-1879176-5.0g |
3-(1-benzyl-1H-pyrazol-4-yl)morpholine |
1524757-30-9 | 5g |
$4930.0 | 2023-05-26 | ||
| Enamine | EN300-1879176-10.0g |
3-(1-benzyl-1H-pyrazol-4-yl)morpholine |
1524757-30-9 | 10g |
$7312.0 | 2023-05-26 | ||
| Enamine | EN300-1879176-1g |
3-(1-benzyl-1H-pyrazol-4-yl)morpholine |
1524757-30-9 | 1g |
$1343.0 | 2023-09-18 | ||
| Enamine | EN300-1879176-5g |
3-(1-benzyl-1H-pyrazol-4-yl)morpholine |
1524757-30-9 | 5g |
$3894.0 | 2023-09-18 |
3-(1-benzyl-1H-pyrazol-4-yl)morpholine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 3-(1-benzyl-1H-pyrazol-4-yl)morpholine
3-(1-Benzyl-1H-Pyrazol-4-yl)morpholine: A Comprehensive Overview of CAS No. 1524757-30-9
3-(1-Benzyl-1H-pyrazol-4-yl)morpholine (CAS No. 1524757-30-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and development of 3-(1-Benzyl-1H-pyrazol-4-yl)morpholine.
Chemical Structure and Properties
3-(1-Benzyl-1H-pyrazol-4-yl)morpholine is a morpholine derivative with a benzylpyrazole moiety. The compound's molecular formula is C16H18N2O, and its molecular weight is approximately 258.32 g/mol. The presence of the morpholine ring and the benzylpyrazole group imparts distinct chemical properties to this compound. The morpholine ring provides polarity and hydrogen bonding capabilities, while the benzylpyrazole moiety contributes to the compound's aromaticity and potential for π-π interactions.
The solubility of 3-(1-Benzyl-1H-pyrazol-4-yl)morpholine in various solvents is an important consideration for its use in both laboratory and industrial settings. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol. However, its solubility in water is limited, which can be a factor in designing formulations for pharmaceutical applications.
Synthesis Methods
The synthesis of 3-(1-Benzyl-1H-pyrazol-4-yl)morpholine has been reported using several approaches. One common method involves the reaction of 4-benzylpyrazole with morpholine in the presence of a suitable coupling reagent. For example, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis using copper(I) iodide as a catalyst and potassium carbonate as a base. This method not only simplifies the synthetic route but also improves the yield and purity of the final product.
Another approach involves the use of microwave-assisted synthesis, which has gained popularity due to its ability to accelerate reactions and reduce reaction times. A study published in Organic & Biomolecular Chemistry demonstrated that microwave-assisted conditions could significantly enhance the yield of 3-(1-Benzyl-1H-pyrazol-4-yl)morpholine, making it a more viable option for large-scale production.
Biological Activities
The biological activities of 3-(1-Benzyl-1H-pyrazol-4-yl)morpholine have been extensively studied, revealing its potential as a lead compound for drug discovery. One of the most notable applications is its use as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses.
A recent study published in Bioorganic & Medicinal Chemistry Letters reported that 3-(1-Benzyl-1H-pyrazol-4-yl)morpholine exhibited potent agonist activity at the serotonin 5-HT7 receptor, which is implicated in mood disorders such as depression and anxiety. The compound's ability to selectively target this receptor makes it a promising candidate for developing novel antidepressant drugs with fewer side effects compared to existing treatments.
In addition to its GPCR modulation properties, 3-(1-Benzyl-1H-pyrazol-4-yl)morpholine has also shown potential as an anti-inflammatory agent. A study published in European Journal of Medicinal Chemistry demonstrated that the compound could effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 3-(1-Benzyl-1H-pyrazol-4-yl)morpholine could be developed into new therapeutic agents for treating inflammatory diseases.
Clinical Trials and Future Prospects
The promising preclinical results with 3-(1-Benzyl-1H-pyrazol-4-yl)morpholine have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently exploring its potential as a therapeutic agent for various conditions. For instance, a Phase I clinical trial is underway to evaluate the safety and pharmacokinetics of 3-(1-Benzyl-1H-pyrazol-4-yl)morpholine in healthy volunteers.
The future prospects for 3-(1-Benzyl-1H-pyrazol-4-yl)morpholine are bright, given its diverse biological activities and favorable pharmacological properties. Ongoing research aims to optimize its structure to enhance potency, selectivity, and bioavailability while minimizing potential side effects. Additionally, efforts are being made to develop prodrugs or formulations that can improve its delivery to target tissues.
In conclusion, 3-(1-Benzyl-1H-pyrazol-4-y l)morpholine (CAS No. 1524757-30-9) represents a promising lead compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, versatile synthesis methods, and diverse biological activities make it an attractive candidate for further development into novel therapeutic agents for treating various diseases.
1524757-30-9 (3-(1-benzyl-1H-pyrazol-4-yl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)